Cas no 1048920-48-4 (2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid)
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid
- 1H-Imidazole-5-carboxylic acid, 2-(3-methoxyphenyl)-4-methyl-
-
- Inchi: 1S/C12H12N2O3/c1-7-10(12(15)16)14-11(13-7)8-4-3-5-9(6-8)17-2/h3-6H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: AUDLYIASJFZXMS-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(OC)=C2)NC(C(O)=O)=C(C)N=1
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM471847-250mg |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95%+ | 250mg |
$353 | 2023-01-04 | |
| Chemenu | CM471847-500mg |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95%+ | 500mg |
$648 | 2023-01-04 | |
| Chemenu | CM471847-1g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95%+ | 1g |
$822 | 2023-01-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00883576-1g |
2-(3-Methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 1g |
¥3891.0 | 2023-04-06 | |
| Enamine | EN300-118509-0.05g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 0.05g |
$174.0 | 2023-11-13 | |
| Enamine | EN300-118509-0.1g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 0.1g |
$257.0 | 2023-11-13 | |
| Enamine | EN300-118509-0.25g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 0.25g |
$367.0 | 2023-11-13 | |
| Enamine | EN300-118509-0.5g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 0.5g |
$579.0 | 2023-11-13 | |
| Enamine | EN300-118509-1.0g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 1g |
$743.0 | 2023-06-08 | |
| Enamine | EN300-118509-2.5g |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid |
1048920-48-4 | 95% | 2.5g |
$1454.0 | 2023-11-13 |
2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid
Recent Advances in the Study of 2-(3-Methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic Acid (CAS: 1048920-48-4)
The compound 2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid (CAS: 1048920-48-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative has shown promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammation and cancer progression. Recent studies have focused on elucidating its molecular mechanisms of action and optimizing its pharmacological properties for drug development.
Structural analysis reveals that the presence of both the methoxyphenyl and carboxylic acid functional groups contributes to the compound's unique binding properties with biological targets. The 5-methyl substitution on the imidazole ring appears to enhance metabolic stability while maintaining target affinity. These structural features make it an attractive scaffold for further medicinal chemistry optimization.
In recent pharmacological studies, this compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2) with IC50 values in the low micromolar range. The selectivity profile against COX-1 was significantly better than traditional non-steroidal anti-inflammatory drugs (NSAIDs), suggesting potential for developing novel anti-inflammatory agents with reduced gastrointestinal side effects. Molecular docking studies have provided insights into the binding mode within the COX-2 active site.
Emerging research has also explored the compound's potential in oncology applications. Preliminary in vitro studies indicate that 2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid can modulate the activity of certain protein kinases involved in cancer cell proliferation. The compound showed selective cytotoxicity against several cancer cell lines while exhibiting minimal effects on normal cells, suggesting a favorable therapeutic window.
Recent synthetic chemistry advancements have improved the production yield and purity of this compound. Novel synthetic routes have been developed that reduce the number of steps and improve overall efficiency. These improvements are crucial for scaling up production for preclinical studies and potential clinical development.
Pharmacokinetic studies in animal models have revealed that the compound has acceptable oral bioavailability and reasonable metabolic stability. The carboxylic acid moiety appears to contribute to favorable distribution properties while the methoxy group enhances membrane permeability. These findings support further investigation of this compound as a potential drug candidate.
Future research directions include structure-activity relationship (SAR) studies to optimize potency and selectivity, formulation development to improve solubility and bioavailability, and more comprehensive toxicological evaluation. The compound's unique chemical structure and promising biological activities position it as an important lead molecule in several therapeutic areas.
1048920-48-4 (2-(3-methoxyphenyl)-5-methyl-1H-imidazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)